N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide

• IUPAC Name: N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C17H16N2O2/c1-10-7-8-16-15(9-10)19-17(21-16)13-5-4-6-14(11(13)2)18-12(3)20/h4-9H,1-3H3,(H,18,20)
• InChI Key: NQRJCSZXOUJVIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C(=CC=C3)NC(=O)C)C
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide, also known as MAB-CHMINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use as a research chemical. The compound is a member of the indazole family of synthetic cannabinoids and has been studied for its potential therapeutic and medicinal properties.

Mechanism of Action

N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide acts as a potent agonist at the cannabinoid receptors CB1 and CB2. The compound binds to these receptors and activates them, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide has been shown to have a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and alterations in mood and behavior. The compound has also been shown to affect the cardiovascular system, with some studies suggesting that it may have potential as a treatment for cardiovascular disease.

Advantages and Limitations for Lab Experiments

N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide has several advantages for use in lab experiments, including its potency, selectivity, and ability to cross the blood-brain barrier. However, the compound also has limitations, including its potential for toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide. One area of interest is the development of new therapeutic and medicinal applications for the compound, particularly in the treatment of pain and inflammation-related disorders. Another area of interest is the study of the compound's effects on the cardiovascular system, which may have implications for the treatment of cardiovascular disease. Finally, further research is needed to better understand the potential risks and limitations associated with the use of N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide in lab experiments and potential clinical applications.

Synthesis Methods

The synthesis of N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide involves the reaction of 2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenylacetonitrile with dimethylamine and subsequent reduction with lithium aluminum hydride. The resulting product is then acetylated to produce N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide.

Scientific Research Applications

N-[2-methyl-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]acetamide has been studied for its potential use in medicinal and therapeutic applications. One study found that the compound exhibited anti-inflammatory and analgesic effects in animal models, suggesting that it may have potential as a treatment for pain and inflammation-related disorders.